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Compound of Interest

Compound Name: Sinocrassoside C1

Cat. No.: B2428467 Get Quote

Sinocrassoside C1: A Technical Overview
For Researchers, Scientists, and Drug Development Professionals

This document provides a concise summary of the currently available technical data for

Sinocrassoside C1, a flavonoid glycoside. While in-depth experimental data remains limited in

the public domain, this guide consolidates the fundamental chemical properties of the

compound.

Chemical and Physical Data
A critical first step in the evaluation of any novel compound is the characterization of its basic

chemical and physical properties. This information is essential for sample procurement,

experimental design, and data interpretation. The key identifiers and properties for

Sinocrassoside C1 are summarized below.
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Parameter Value Source

CAS Number 909803-26-5 [1]

Molecular Formula C₂₇H₃₀O₁₆ [1][2]

Molecular Weight 610.5 g/mol [1][2]

IUPAC Name

5,8-dihydroxy-2-(4-

hydroxyphenyl)-3-

[(2S,3R,4S,5S,6R)-3,4,5-

trihydroxy-6-

(hydroxymethyl)oxan-2-yl]oxy-

7-[(2S,3R,4R,5R,6S)-3,4,5-

trihydroxy-6-methyloxan-2-

yl]oxychromen-4-one

[2]

Purity
>98% (as per available

commercial sources)
[2]

Experimental Protocols and Biological Activity
A comprehensive literature search did not yield specific experimental protocols for the

extraction, isolation, or biological evaluation of Sinocrassoside C1. Similarly, detailed studies

on its signaling pathways and mechanism of action are not currently available in the public

scientific literature. The lack of published research in these areas presents a significant

knowledge gap but also an opportunity for novel investigation into the potential

pharmacological effects of this compound.

Future Directions
The structural features of Sinocrassoside C1, as a flavonoid glycoside, suggest potential for a

range of biological activities, as this class of compounds is known for its diverse

pharmacological properties. Future research should focus on:

Isolation and Purification: Development of robust and scalable protocols for the isolation of

Sinocrassoside C1 from its natural sources.
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In vitro Screening: Evaluation of its bioactivity across a range of cell-based assays to identify

potential therapeutic targets. This could include assays for anti-inflammatory, antioxidant, or

anticancer activity.

Mechanism of Action Studies: Following initial screening, elucidation of the underlying

molecular mechanisms and signaling pathways through which Sinocrassoside C1 exerts its

effects.

In vivo Studies: Assessment of the efficacy, safety, and pharmacokinetic profile of

Sinocrassoside C1 in relevant animal models.

Logical Workflow for Future Research

Compound Acquisition & Characterization Biological Screening Mechanism of Action Preclinical Development

Isolation of Sinocrassoside C1 Structural Verification (NMR, MS) In vitro Bioactivity Assays
Proceed if structure confirmed

Target Identification
Proceed if active

Signaling Pathway Analysis In vivo Efficacy & Safety Studies
Proceed with identified mechanism

Click to download full resolution via product page

Caption: Proposed workflow for the investigation of Sinocrassoside C1.

As new research on Sinocrassoside C1 becomes available, this technical guide will be

updated to reflect the latest findings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. calpaclab.com [calpaclab.com]

2. biorlab.com [biorlab.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/product/b2428467?utm_src=pdf-body
https://www.benchchem.com/product/b2428467?utm_src=pdf-body
https://www.benchchem.com/product/b2428467?utm_src=pdf-body-img
https://www.benchchem.com/product/b2428467?utm_src=pdf-body
https://www.benchchem.com/product/b2428467?utm_src=pdf-body
https://www.benchchem.com/product/b2428467?utm_src=pdf-custom-synthesis
https://www.calpaclab.com/sinocrassoside-c1-95-purity-c27h30o16-5-mg/aab-aa01xjmo-5mg
https://biorlab.com/product/sinocrassoside-c1/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2428467?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [Sinocrassoside C1 CAS number and molecular weight].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2428467#sinocrassoside-c1-cas-number-and-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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